5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C11H7Cl2NO/c12-7-1-3-10(13)9(5-7)11-4-2-8(6-15)14-11/h1-6,14H
• InChI Key: BCSVHNLLOKEWCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC=C(N2)C=O)Cl
• Molecular Formula: C11H7Cl2NO
• Molecular Weight: 240.08 g/mol

Description

5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde, also known as DCPC, is a synthetic compound that has been extensively studied for its potential biomedical applications. This compound is a pyrrole derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infections. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in tumor invasion and metastasis. Finally, this compound has been shown to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis, both of which are important mechanisms in cancer therapy. Finally, this compound has been shown to have antimicrobial activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified to high yields and purity. This compound has also been extensively studied for its potential biomedical applications, making it a useful compound for research. However, there are also some limitations to using this compound in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of 5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde. One potential direction is the development of this compound as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is the development of this compound as a cancer therapy, either alone or in combination with other anticancer agents. Finally, the antimicrobial activity of this compound suggests that it may be a useful compound for the development of new antibiotics to combat antibiotic-resistant bacteria.

Synthesis Methods

5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde can be synthesized by the reaction of 2,5-dichlorobenzaldehyde with pyrrole in the presence of an acid catalyst. The resulting compound can then be purified by recrystallization or column chromatography. The synthesis of this compound has been optimized to produce high yields and purity, making it a useful compound for biomedical research.

Scientific Research Applications

5-(2,5-dichlorophenyl)-1H-pyrrole-2-carbaldehyde has been extensively studied for its potential biomedical applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to have antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. Additionally, this compound has been shown to have antimicrobial activity against a range of bacteria and fungi.